![molecular formula C14H14O3P+ B119935 Dibenzyl phosphonate CAS No. 17176-77-1](/img/structure/B119935.png)
Dibenzyl phosphonate
Overview
Description
Dibenzyl phosphonate (DBP) is an organophosphorus compound that is used in the synthesis of a variety of compounds, including drugs, pesticides, and other chemicals. It is also known as dibenzyl hydrogen phosphonate, this compound, or dibenzyl phosphonic acid. It is a colorless liquid with a boiling point of 134-135°C and a melting point of -10°C. It is soluble in water and many organic solvents. DBP is used in the synthesis of a variety of compounds, including drugs, pesticides, and other chemicals. The compound has been studied extensively in the laboratory and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Peptide Synthesis
Dibenzyl phosphonate plays a crucial role in peptide synthesis, particularly in the global phosphorylation of peptides. It is utilized to rectify the formation of H-phosphonate by-products during peptide synthesis, improving the yield of desired dihydrogen phosphate products (Perich, 2006).
Antiviral and Cytostatic Activities
Research on dibenzyl ω-(1H-1,2,3-triazol-1-yl)alkylphosphonates, derived from this compound, has demonstrated potential antiviral and cytostatic activities. These compounds have shown effectiveness against a variety of DNA and RNA viruses and have inhibited proliferation in several cancer cell lines, indicating their potential in developing new therapeutic agents (Głowacka et al., 2014).
Spectroscopic Characterization
This compound derivatives have been analyzed using NMR and mass spectrometry, contributing to the understanding of their structural properties. This spectroscopic characterization is essential for the development of novel compounds with potential applications in various fields (Lewkowski et al., 2017).
Antimicrobial Properties
A novel this compound derivative exhibited significant anti-biofilm and anti-microbial properties against resistant strains of Staphylococcus aureus. This discovery opens new avenues for treating infections caused by drug-resistant bacteria (Yeswanth et al., 2018).
Phosphonate to Phosphonic Acids Transformation
Studies have developed processes for converting dibenzyl phosphonates to phosphonic acids, showcasing the versatility of this compound in chemical transformations. This research is crucial for synthesizing phosphonic acids, which have various industrial and pharmaceutical applications (Li et al., 2020).
Mechanism of Action
Target of Action
Dibenzyl phosphite, also known as Dibenzyl phosphonate, is a chemical compound with the formula (C6H5CH2O)2P(O)H
It’s known that phosphite compounds often target the respiratory system .
Biochemical Pathways
Phosphinic acids and derivatives are known to act as bioisosteric groups, and they play significant roles in various biological pathways .
Pharmacokinetics
Its physical properties such as boiling point (110-120 °c/001 mmHg), density (1187 g/mL at 25 °C), and its liquid form may influence its bioavailability.
Result of Action
It’s known that phosphite compounds can cause irritation to the skin and eyes, and they can also cause toxicity to the respiratory system .
Action Environment
The action, efficacy, and stability of Dibenzyl phosphite can be influenced by various environmental factors. For instance, it should be stored at a temperature of 2-8°C .
Safety and Hazards
properties
IUPAC Name |
oxo-bis(phenylmethoxy)phosphanium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O3P/c15-18(16-11-13-7-3-1-4-8-13)17-12-14-9-5-2-6-10-14/h1-10H,11-12H2/q+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQKYHDHLEMEVDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CO[P+](=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O3P+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20938038 | |
Record name | Bis(benzyloxy)(oxo)phosphanium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20938038 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17176-77-1 | |
Record name | Dibenzyl phosphite | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017176771 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bis(benzyloxy)(oxo)phosphanium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20938038 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dibenzyl phosphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.463 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIBENZYL PHOSPHITE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1O720L5H5A | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Q & A
Q1: What are the primary applications of dibenzyl phosphonate in synthetic chemistry?
A1: this compound serves as a crucial reagent for phosphorylation reactions, enabling the incorporation of phosphonate groups into organic molecules []. This process is particularly valuable in synthesizing phosphonic acids, compounds with significant applications in various fields.
Q2: Are there any specific challenges associated with handling this compound during chemical synthesis?
A2: While a valuable reagent, this compound requires careful handling due to its potential thermal instability. It's crucial to note that this compound may decompose violently at temperatures exceeding 160 °C and might even explode during distillation []. Therefore, adhering to established safety protocols and employing appropriate techniques during synthesis and purification are paramount.
Q3: How can this compound be converted to the corresponding phosphonic acid?
A3: this compound can be effectively transformed into its corresponding phosphonic acid through several methods []. One approach involves a "wet process" utilizing trifluoromethanesulfonic acid (TfOH) as a catalyst in the presence of water at 140 °C. This method facilitates the hydrolysis of various alkyl, alkenyl, and aryl-substituted phosphonates to their respective phosphonic acids with good yields.
Q4: Does this compound play a role in material science applications?
A4: While not directly involved in material synthesis, this compound contributes to developing crease-resistant textiles []. In a specific production method for crease-resistant shirts, this compound is incorporated into a finishing agent alongside other components like sodium polyacrylate and aqueous polyurethane. The fabric, after being treated with this finishing agent, demonstrates enhanced resistance to creasing, highlighting the indirect role of this compound in material performance enhancement.
Q5: Have there been any studies investigating the biological activity of this compound derivatives?
A5: Yes, researchers have explored the potential of this compound derivatives in medicinal chemistry []. Specifically, this compound was utilized to modify the anticancer natural product, arglabin, via Michael addition reactions. This modification yielded a series of arglabin derivatives, including one incorporating this compound. These derivatives were then subjected to in vitro evaluation against a panel of cancer and normal cell lines to assess their antiproliferative activity and cytotoxicity profiles.
Q6: Are there specific analytical techniques employed to characterize and quantify this compound?
A6: Characterization of this compound relies heavily on spectroscopic techniques, primarily 31P NMR spectroscopy []. This method allows for identifying and confirming the presence of the phosphonate group within the molecule. The chemical shift value in the 31P NMR spectrum, typically around 7.9 ppm with a coupling constant (1JPH) of 713 Hz, serves as a characteristic fingerprint for this compound. This technique plays a crucial role in confirming the compound's identity and purity during synthesis and purification.
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